Lithocholic acid-d5

• Molecular Formula: C24H40O3
• Molecular Weight: 381.6 g/mol
• InChI: InChI=1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16-,17-,18+,19-,20+,21+,23+,24-/m1/s1/i10D2,14D2,17D
• InChIKey: SMEROWZSTRWXGI-WODFLMNXSA-N

Lithocholic Acid-d5: A Stable Isotope-Labeled Internal Standard for Bile Acid Quantification

Lithocholic acid-d5 (LCA-d5) is a deuterium-labeled analog of the secondary bile acid lithocholic acid (LCA). It incorporates five deuterium (²H) atoms at specified positions on the steroidal backbone, yielding a molecular formula of C₂₄H₃₅D₅O₃ and a molecular weight of 381.60 g/mol . This stable isotope-labeled (SIL) compound is chemically identical to its unlabeled counterpart in all respects relevant to its biochemical interactions, yet it possesses a distinct mass difference that enables precise analytical discrimination in mass spectrometry (MS)-based assays . LCA-d5 is primarily intended for use as an internal standard (IS) for the accurate quantification of LCA in complex biological matrices via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Why Unlabeled or Lower-Deuterium Lithocholic Acid Analogs Cannot Replace Lithocholic Acid-d5 in Quantitative MS Assays

Accurate quantification of bile acids like lithocholic acid (LCA) in biological samples using mass spectrometry is critically dependent on the use of a stable isotope-labeled internal standard (SIL-IS) to correct for variability in sample extraction, chromatographic separation, and ionization efficiency [1]. Simply using an unlabeled LCA standard is ineffective, as it cannot be distinguished from the endogenous analyte, leading to inaccurate concentration measurements due to matrix effects [2]. While other deuterated LCA analogs, such as LCA-d4, also serve as SIL-IS, the specific deuterium labeling pattern and the resultant mass difference are key factors in method performance. The mass difference between the analyte and IS must be sufficient to avoid spectral overlap from the naturally occurring isotopic envelope of the analyte, a requirement that is not universally met by all deuterated forms . Furthermore, different deuterium labeling patterns can lead to varying degrees of chromatographic retention time shift, a phenomenon that can undermine accurate quantification if the shift is too large or inconsistent across sample types .

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [2] Department of Chemistry Mass Spectrometry Core Laboratory, University of North Carolina at Chapel Hill. LC-MS/MS Quantitative Assays. (Accessed 2026). View Source

Quantitative Performance Benchmarks: How Lithocholic Acid-d5 Differentiates from Unlabeled and Lower-Deuterium Analogs

Mass Spectrometric Differentiation: A +5 Da Shift for Unambiguous Analyte Resolution

Lithocholic acid-d5 provides a nominal mass increase of +5 Da relative to the endogenous, unlabeled lithocholic acid (LCA), which has a molecular weight of 376.58 g/mol . This mass difference is critical for mass spectrometry-based quantification, as it allows the internal standard (IS) and the analyte to be distinguished in the mass analyzer without spectral overlap from the naturally occurring isotopic envelope of the analyte . This is a direct and quantifiable advantage over unlabeled LCA, which cannot serve as an IS for itself.

Evidence Dimension	Nominal Mass Difference from Unlabeled Analyte (LCA)
Target Compound Data	+5 Da
Comparator Or Baseline	Unlabeled Lithocholic Acid (LCA) = +0 Da
Quantified Difference	+5 Da
Conditions	Theoretical calculation based on molecular formula; confirmed by MS analysis.

Why This Matters

This +5 Da shift is a prerequisite for accurate MS quantification, directly enabling the compound's core function as an internal standard, which unlabeled LCA cannot fulfill.

Isotopic Purity and Enrichment Profile: High d5 Fraction with Documented Impurity Profile

For a deuterated internal standard, the isotopic purity profile is critical for ensuring accurate quantification. The Certificate of Analysis for a representative lot of Lithocholic acid-d5 (SCBT Cat. No. sc-489376) provides a detailed isotopic abundance analysis by mass spectrometry . The data show a d5 (fully deuterated) fraction of 72.01%. The remaining material consists of other isotopologues: d6 (21.16%), d4 (4.71%), d3 (0.82%), d2 (0.71%), d1 (0.52%), and d0 (0.08%). This level of detail, which is not always provided for lower-grade deuterated standards, is essential for method validation and for assessing potential sources of quantification error, such as isotopic cross-talk or spectral interference.

Evidence Dimension	Isotopic Abundance Profile (d5 fraction)
Target Compound Data	72.01% d5 (with detailed profile for d0-d6)
Comparator Or Baseline	Lithocholic acid-d4 (MCE Cat. No. HY-B0172S), reported purity of 99.91%, but specific isotopic distribution not disclosed .
Quantified Difference	Not directly comparable due to differing reporting metrics (detailed isotopic distribution vs. overall chemical purity).
Conditions	Mass spectrometry analysis as per SCBT Certificate of Analysis.

Why This Matters

The documented isotopic purity profile allows researchers to accurately model and correct for any contribution of the IS to the analyte signal, which is essential for achieving high accuracy in low-concentration measurements.

Verified Chemical Purity and Identity: High-Grade Material for Reliable Analytical Use

The chemical purity of Lithocholic acid-d5 is a key procurement specification. Supplier Certificate of Analysis (CoA) data from Santa Cruz Biotechnology indicates a purity of ≥98% by thin-layer chromatography (TLC) . The product's identity is further confirmed by ¹H-NMR and mass spectrometry, which are consistent with the structure . The unlabeled analog, Lithocholic acid, is available as an analytical standard with a purity of ≥98% , but it lacks the crucial mass label for use as an internal standard. The physical properties of LCA-d5, including a melting point of 186-189 °C and a specific rotation of +28.5° (c = 0.1, Ethanol) , are also well-characterized, providing additional quality benchmarks for procurement.

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (TLC)
Comparator Or Baseline	Lithocholic acid (analytical standard): ≥98%
Quantified Difference	Comparable chemical purity, but target compound provides the essential +5 Da mass shift for its intended application.
Conditions	TLC analysis per SCBT protocol; Vendor specifications for analytical standard.

Why This Matters

High chemical purity is a non-negotiable requirement for any analytical standard. The data confirm that LCA-d5 meets this baseline requirement while also providing the unique mass-spectrometric property that defines its utility.

Mitigation of Chromatographic Retention Time Shift: A Critical Consideration for Deuterated Standards

A known phenomenon with deuterated internal standards is a slight shift in chromatographic retention time relative to the unlabeled analyte, caused by the stronger C-²H bond compared to C-¹H, which alters hydrophobicity . This shift, if too large or inconsistent, can lead to differential matrix effects and inaccurate quantification. While a direct, published comparison of the retention time shift for LCA-d5 versus LCA-d4 is not available, the degree of shift is generally proportional to the number and position of deuterium atoms . The selection of a specific deuterated standard like LCA-d5, as opposed to LCA-d4 or LCA-d9, may be driven by the need to balance sufficient mass separation from the analyte with a minimal retention time shift for a given LC method. This is a key practical consideration in method development and a reason why one deuterated analog may be preferred over another for a specific application.

Evidence Dimension	Potential for Chromatographic Retention Time Shift
Target Compound Data	Moderate shift expected (class-level inference based on 5 deuterium atoms).
Comparator Or Baseline	Unlabeled LCA: No shift. LCA-d4: Smaller expected shift. LCA-d9: Larger expected shift.
Quantified Difference	Not available; dependent on specific chromatographic conditions.
Conditions	General principle of reverse-phase liquid chromatography for deuterated compounds.

Why This Matters

The potential for retention time shift is a key factor in method optimization. The choice of LCA-d5 may represent a calculated balance between achieving a distinct +5 Da mass shift and minimizing chromatographic discrepancies, which is a critical but often overlooked factor in procurement for method development.

Validated Research and Industrial Applications for Lithocholic Acid-d5

Accurate Quantification of Lithocholic Acid in Bile Acid Metabolomics Studies

Lithocholic acid-d5 is the optimal internal standard for quantifying endogenous LCA levels in complex biological samples such as plasma, serum, urine, and tissue homogenates. Its +5 Da mass shift allows for unambiguous separation and quantification of the analyte peak in LC-MS/MS or GC-MS assays, correcting for matrix effects and ensuring high accuracy and precision. This application is supported by the fundamental requirement for a stable isotope-labeled internal standard in quantitative MS workflows and is directly enabled by the compound's verified +5 Da mass difference and documented purity profile .

Development and Validation of Bioanalytical Methods for Pharmacokinetic Studies

During drug development, LCA-d5 is used as a tracer and internal standard to validate LC-MS/MS methods for quantifying lithocholic acid or related compounds in preclinical and clinical samples. The detailed isotopic purity profile provided in the Certificate of Analysis (as seen with SCBT's product) is essential for method validation, allowing for the precise calculation of assay accuracy and precision and for the assessment of any isotopic interference . This level of characterization is a key differentiator for procurement in regulated environments where method validation is required .

Investigating Bile Acid Receptor Dynamics and Metabolic Dysregulation

In research focusing on the role of the farnesoid X receptor (FXR) or the Takeda G protein-coupled receptor 5 (TGR5), LCA-d5 can be used in competitive binding assays to quantify receptor affinity . By comparing the binding kinetics of the deuterated versus non-deuterated forms, researchers can control for any potential isotope effects on biological activity, ensuring that observed effects are due to the compound itself and not an artifact of the label. This application leverages the functional equivalence of LCA-d5 to unlabeled LCA in biological systems while retaining the mass label for analytical verification.

Calibration and Quality Control in Targeted Metabolomics Panels

LCA-d5 is a key component in the preparation of calibration standards and quality control (QC) samples for targeted metabolomics panels that include lithocholic acid. Its use as an internal standard in these panels is critical for ensuring inter- and intra-assay reproducibility across large sample sets. The compound's well-characterized physical properties (e.g., melting point, specific rotation) and high purity, as documented in vendor CoAs, provide the necessary confidence in its stability and performance for use in these demanding, high-throughput analytical workflows .